
Heraclenol Acetonide: A Review of an Obscure
Coumarin Derivative

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heraclenol acetonide

Cat. No.: B562173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heraclenol acetonide is a coumarin derivative with the chemical formula C₁₉H₂₀O₆ and the

CAS number 64790-68-7. It is structurally related to heraclenol, a naturally occurring

furocoumarin found in the roots of Peucedanum praeruptorum Dunn, a plant used in traditional

Chinese medicine. While the parent compound, heraclenol, has been the subject of some

biological investigation, heraclenol acetonide remains a largely uncharacterized molecule in

publicly available scientific literature. This guide provides a comprehensive overview of the

currently available information on heraclenol acetonide and its parent compound, heraclenol,

highlighting the significant gaps in existing research.

Chemical and Physical Properties

Based on available data from chemical suppliers, the basic properties of heraclenol acetonide
are summarized below.
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Property Value Source

CAS Number 64790-68-7 Chemical Supplier Catalogs

Molecular Formula C₁₉H₂₀O₆ Chemical Supplier Catalogs

Molecular Weight 344.36 g/mol Chemical Supplier Catalogs

Appearance Powder Chemical Supplier Catalogs

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Chemical Supplier Catalogs

Synthesis

Detailed experimental protocols for the synthesis of heraclenol acetonide are not readily

available in peer-reviewed literature. It is presumed to be synthesized from its parent

compound, heraclenol, through an acetonide protection reaction of the diol functional group. A

generalized workflow for such a synthesis is depicted below.
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Caption: Generalized synthetic workflow for Heraclenol Acetonide.

Biological Activity and Mechanism of Action: A Significant Knowledge Gap

A thorough review of scientific databases reveals a notable absence of studies on the biological

activity, mechanism of action, and signaling pathways of heraclenol acetonide. While some

commercial suppliers list it as an "anti-inflammatory agent," there is no publicly accessible data

to substantiate this claim.

In contrast, the parent compound, heraclenol, has been investigated for its antibacterial and

antibiofilm properties. A 2023 study demonstrated that heraclenol exhibits activity against

uropathogenic Escherichia coli (UPEC).[1] The proposed mechanism of action for heraclenol's

antibacterial effect is the inhibition of histidine biosynthesis.[1]
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The following diagram illustrates the proposed mechanism of action for the parent compound,

heraclenol.
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Caption: Proposed mechanism of action for Heraclenol.

Quantitative Data

Due to the lack of dedicated research, there is no quantitative data (e.g., IC₅₀, EC₅₀,

pharmacokinetic parameters) available for heraclenol acetonide.

For the parent compound, heraclenol, the following minimum inhibitory concentration (MIC)

values have been reported against various bacterial strains:
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Bacterial Strain MIC (mg/mL) Reference

S. aureus 0.68 [1]

S. epidermidis 0.64 [1]

P. aeruginosa 0.70 [1]

E. cloacae 0.77 [1]

K. pneumoniae 0.85 [1]

S. mutans 0.53 [1]

S. viridans 0.50 [1]

Uropathogenic E. coli 1.024 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, characterization, and biological evaluation of

heraclenol acetonide are not available in the published literature. The 2023 study on

heraclenol provides standard methodologies for determining antibacterial activity (MIC assays)

and antibiofilm activity (crystal violet assay and scanning electron microscopy), which could

potentially be adapted for future studies on heraclenol acetonide.[1]

Conclusion and Future Directions

Heraclenol acetonide is a coumarin derivative whose biological activities and potential

therapeutic applications remain unexplored. The current body of scientific literature is focused

on its parent compound, heraclenol, which has shown promise as an antibacterial and

antibiofilm agent. There is a clear need for foundational research to determine the

pharmacological profile of heraclenol acetonide. Future studies should focus on:

Chemical Synthesis and Characterization: Development and publication of a detailed,

reproducible synthetic protocol for heraclenol acetonide, along with comprehensive

spectroscopic characterization.

Biological Screening: A broad-based biological screening of heraclenol acetonide to identify

any potential therapeutic activities, including anti-inflammatory, anticancer, and antimicrobial
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effects.

Mechanism of Action Studies: If biological activity is identified, subsequent studies should

aim to elucidate the underlying mechanism of action and identify the molecular targets and

signaling pathways involved.

Until such studies are conducted and published, any claims regarding the biological activity of

heraclenol acetonide should be treated with caution. The information presented in this guide

represents the extent of currently available data and serves as a call for further scientific

investigation into this understudied molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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